Cas no 2320605-06-7 (3-{3-methylidene-8-azabicyclo3.2.1octane-8-carbonyl}benzonitrile)

• Product Name: 3-{3-methylidene-8-azabicyclo3.2.1octane-8-carbonyl}benzonitrile
• CAS No: 2320605-06-7
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 5338555
• Update Time: 2025-07-01

3-{3-methylidene-8-azabicyclo3.2.1octane-8-carbonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(3-methylene-8-azabicyclo[3.2.1]oct-8-yl)carbonyl]-
• 3-{3-methylidene-8-azabicyclo3.2.1octane-8-carbonyl}benzonitrile

• Inchi： 1S/C16H16N2O/c1-11-7-14-5-6-15(8-11)18(14)16(19)13-4-2-3-12(9-13)10-17/h2-4,9,14-15H,1,5-8H2
• InChI Key： DXLABPXEXYRXBD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(C(N2C3CCC2CC(=C)C3)=O)=C1

Additional information on 3-{3-methylidene-8-azabicyclo3.2.1octane-8-carbonyl}benzonitrile

3-{3-Methylidene-8-Azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile: A Comprehensive Overview

CAS No. 2320605-06-7, also known as 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile, is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive methylidene and azabicyclo moieties, exhibits a range of potential biological activities that make it a promising candidate for various therapeutic applications.

The core structure of 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile is derived from the azabicyclo[3.2.1]octane scaffold, which is a well-known privileged structure in medicinal chemistry due to its ability to interact with multiple biological targets. The presence of the methylidene group and the benzonitrile moiety further enhances the compound's pharmacological profile, making it a valuable candidate for drug discovery and development.

Recent studies have shown that 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile possesses significant anti-inflammatory properties. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. These findings suggest that 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile could be a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity of 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile have also been studied in detail. In animal models, this compound has shown favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties suggest that 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile could be administered orally, making it a convenient option for chronic treatment regimens.

To further explore the therapeutic potential of 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and tolerability of the compound in human subjects with various inflammatory and neurodegenerative conditions. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile (CAS No. 2320605-06-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological profile, make it an attractive candidate for further development in the pharmaceutical industry. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of 3-{3-methylidene-8-azabicyclo[3.2.1]octane-8-carbonyl}benzonitrile will emerge, paving the way for innovative treatments for various diseases.